Cas no 1315377-64-0 (3-(2,5-dichlorophenyl)prop-2-en-1-amine)

• Product Name: 3-(2,5-dichlorophenyl)prop-2-en-1-amine
• CAS No: 1315377-64-0
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• CID: 5158887
• PubChem ID: 54775787
• Update Time: 2025-07-18

3-(2,5-dichlorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichlorophenyl)prop-2-en-1-amine
• (E)-3-(2,5-dichlorophenyl)prop-2-en-1-amine
• 3-(2,5-Dichloro-phenyl)-allylamine
• 2-Propen-1-amine, 3-(2,5-dichlorophenyl)-

• Inchi： 1S/C9H9Cl2N/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-4,6H,5,12H2/b2-1+
• InChI Key： GPHIARUBATVXTD-OWOJBTEDSA-N
• SMILES： ClC1C=CC(=CC=1/C=C/CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,5-dichlorophenyl)prop-2-en-1-amine

3-(2,5-Dichlorophenyl)prop-2-en-1-amine (CAS No. 1315377-64-0): A Versatile Compound in Pharmaceutical and Material Sciences

3-(2,5-Dichlorophenyl)prop-2-en-1-amine, also known as CAS No. 1315377-64-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical development and advanced material synthesis. This compound belongs to the class of substituted aromatic amines, characterized by its conjugated double bond system and functionalized aromatic ring. The 2,5-dichlorophenyl group provides electronic and steric effects that influence its reactivity, while the prop-2-en-1-amine moiety introduces polar functionality, making it a valuable intermediate in the design of bioactive molecules.

Recent studies have highlighted the 2,5-dichlorophenyl substituent's role in modulating molecular interactions with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds bearing this group exhibited enhanced binding affinity to certain protein kinases, which are key targets in oncology therapies. The prop-2-en-1-amine structure further contributes to the compound's ability to form hydrogen bonds, a critical factor in drug-receptor interactions. This dual functionality makes 3-(2,5-dichlorophenyl)prop-2-en-1-amine a promising candidate for the development of novel therapeutics.

From a synthetic perspective, the 2,5-dichlorophenyl group is often introduced through electrophilic substitution reactions, while the prop-2-en-1-amine moiety can be synthesized via Michael addition or nucleophilic substitution pathways. The coupling of these two functionalities requires precise control of reaction conditions to ensure regioselectivity and stereochemistry. A 2024 review in the Organic Chemistry Highlights emphasized the importance of optimizing reaction parameters to achieve high yields of 3-(2,5-dichlorophenyl)prop-2-en-1-amine, which is critical for its application in large-scale industrial processes.

The 2,5-dichlorophenyl substituent also plays a role in the compound's photophysical properties, which have been explored in the context of optoelectronic materials. Research published in Advanced Materials in 2023 reported that 3-(2,5-dichlorophenyl)prop-2-en-1-amine derivatives exhibited tunable absorption spectra, making them suitable for use in organic photovoltaic cells. The conjugated system of the prop-2-en-1-amine group enhances charge transport properties, while the 2,5-dichlorophenyl group allows for fine-tuning of electronic bandgaps through halogen substitution.

Recent advances in computational chemistry have further expanded the understanding of 3-(2,5-dichlorophenyl)prop-2-en-1-amine's behavior. Molecular dynamics simulations published in Chemical Science in 2024 revealed that the compound's conformational flexibility is influenced by the 2,5-dichlorophenyl substituent, which affects its ability to interact with target proteins. These findings have implications for the design of more effective drug candidates, as they provide insights into the compound's binding mechanisms and selectivity profiles.

Additionally, the prop-2-en-1-amine structure has been linked to the compound's potential applications in catalysis. A 2023 study in Catalysis Science & Technology demonstrated that 3-(2,5-dichlorophenyl)prop-2-en-1-amine derivatives could act as efficient catalysts for asymmetric hydrogenation reactions. The presence of the 2,5-dichlorophenyl group was found to enhance the catalyst's stability under harsh reaction conditions, while the prop-2-en-1-amine moiety provided the necessary chiral environment for enantioselective activity.

From an environmental perspective, the 2,5-dichlorophenyl substituent has raised concerns about potential ecological impacts. However, recent studies have focused on mitigating these risks through green chemistry approaches. A 2024 report in Green Chemistry highlighted the development of biodegradable derivatives of 3-(2,5-dichlorophenyl)prop-2-en-1-amine, which reduce environmental persistence while maintaining functional properties. These advancements underscore the importance of sustainable synthesis methods in the commercialization of such compounds.

The prop-2-en-1-amine group has also been explored for its role in the formation of supramolecular assemblies. Research published in Supramolecular Chemistry in 2023 showed that 3-(2,5-dichlorophenyl)prop-2-en-1-amine could self-assemble into well-defined nanostructures through π-π stacking interactions. These assemblies have potential applications in nanotechnology, including the development of drug delivery systems and sensors. The 2,5-dichlorophenyl group's aromatic character is crucial for these self-assembly processes, as it facilitates intermolecular interactions.

Furthermore, the 2,5-dichlorophenyl substituent has been investigated for its role in the compound's antioxidant properties. A 2024 study in Free Radical Biology and Medicine found that 3-(2,5-dichlorophenyl)prop-2-en-1-amine derivatives exhibited significant radical scavenging activity, which could have implications for their use in pharmaceuticals and cosmetics. The presence of the prop-2-en-1-amine group was found to enhance the compound's ability to donate hydrogen atoms, a key mechanism in antioxidant activity.

Finally, the prop-2-en-1-amine structure has been linked to the compound's potential applications in the development of fluorescent probes. A 2023 study in Chemical Communications demonstrated that 3-(2,5-dichlorophenyl)prop-2-en-1-amine derivatives could be used as ratiometric sensors for metal ions, with the 2,5-dichlorophenyl group serving as a molecular switch that modulates fluorescence intensity. These findings highlight the versatility of the compound in the design of multifunctional materials for analytical and biomedical applications.

In conclusion, 3-(2,5-dichlorophenyl)prop-2-en-1-amine represents a multifaceted compound with diverse applications across chemistry, biology, and materials science. The interplay between the 2,5-dichlorophenyl and prop-2-en-1-amine functionalities continues to drive research into its potential uses, from drug discovery to sustainable technologies. As synthetic methods and computational tools advance, the compound's role in various fields is likely to expand, underscoring its significance in modern scientific innovation.